Cas no 2408969-95-7 (6-Amino-3,3-dimethyl-5-oxohexanoic acid hydrochloride)

• Product Name: 6-Amino-3,3-dimethyl-5-oxohexanoic acid hydrochloride
• CAS No: 2408969-95-7
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 5898405
• PubChem ID: 165668464
• Update Time: 2025-10-05

6-Amino-3,3-dimethyl-5-oxohexanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-amino-3,3-dimethyl-5-oxohexanoic acid hydrochloride
• EN300-7493429
• 2408969-95-7
• Z4131382001
• 6-Amino-3,3-dimethyl-5-oxohexanoic acid hydrochloride

• Inchi： 1S/C8H15NO3.ClH/c1-8(2,4-7(11)12)3-6(10)5-9;/h3-5,9H2,1-2H3,(H,11,12);1H
• InChI Key： GDWVOOGKXXSVSL-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)CC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 209.0818711g/mol
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4Ų

Additional information on 6-Amino-3,3-dimethyl-5-oxohexanoic acid hydrochloride

Comprehensive Overview of 6-Amino-3,3-dimethyl-5-oxohexanoic acid hydrochloride (CAS No. 2408969-95-7)

6-Amino-3,3-dimethyl-5-oxohexanoic acid hydrochloride (CAS No. 2408969-95-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This hydrochloride salt derivative features a 6-amino group, a 3,3-dimethyl substitution, and a 5-oxohexanoic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting metabolic pathways and enzyme modulation.

The compound's CAS number 2408969-95-7 ensures precise identification in global chemical databases, facilitating regulatory compliance and literature searches. Its hydrochloride form enhances solubility, a critical factor for bioavailability in pharmaceutical formulations. Recent studies highlight its relevance in developing small-molecule therapeutics, aligning with the growing demand for precision medicine and personalized treatment options—a trending topic in 2024.

From a synthetic chemistry perspective, 6-Amino-3,3-dimethyl-5-oxohexanoic acid hydrochloride serves as a building block for peptide mimetics and protease inhibitors. Its 5-oxohexanoic acid moiety mimics natural substrates, enabling rational drug design. This aligns with current industry focus on AI-driven drug discovery, where such compounds are screened virtually for target affinity—a frequently searched term among medicinal chemists.

Quality control of CAS 2408969-95-7 involves rigorous HPLC and NMR characterization to ensure purity >98%, meeting GMP standards for preclinical trials. Stability studies under varying pH conditions are essential, as the hydrochloride salt form may influence degradation kinetics. These aspects resonate with laboratory professionals searching for storage guidelines or analytical methods for similar compounds.

Environmental and safety profiles of 6-Amino-3,3-dimethyl-5-oxohexanoic acid hydrochloride are frequently queried in scientific forums. While not classified as hazardous, proper handling with PPE is recommended due to potential irritation—a detail often overlooked in lab safety protocols. This addresses common search queries about chemical handling precautions in research settings.

Market-wise, the demand for CAS 2408969-95-7 correlates with rising investments in orphan drug development and rare disease research. Suppliers emphasize scalable synthesis routes to support kilogram-scale production, a key concern for pharmaceutical manufacturers optimizing cost-effective APIs. Such data caters to commercial searches about bulk procurement or custom synthesis services.

In conclusion, 6-Amino-3,3-dimethyl-5-oxohexanoic acid hydrochloride represents a nexus of academic and industrial interest, bridging structural complexity with therapeutic potential. Its CAS 2408969-95-7 identifier anchors its credibility in scientific literature, while ongoing research explores novel applications in biocatalysis and metabolomics—fields dominating 2024’s scientific discourse.